Cas no 2229618-72-6 (tert-butyl 3-(1-phenylcyclopropyl)piperazine-1-carboxylate)

Tert-butyl 3-(1-phenylcyclopropyl)piperazine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for the construction of pharmacologically active compounds. Its structure combines a tert-butyloxycarbonyl (Boc)-protected piperazine core with a 1-phenylcyclopropyl moiety, offering a rigid, sterically defined scaffold for drug discovery. The Boc group enhances solubility and facilitates selective deprotection under mild acidic conditions, enabling further functionalization. The phenylcyclopropyl substituent introduces conformational constraints, which can improve target binding affinity and metabolic stability in medicinal chemistry applications. This compound is particularly useful in the development of CNS-targeting agents, protease inhibitors, and other bioactive molecules requiring a sterically hindered, nitrogen-rich framework. Its synthetic utility lies in its stability, ease of handling, and compatibility with diverse reaction conditions.
tert-butyl 3-(1-phenylcyclopropyl)piperazine-1-carboxylate structure
2229618-72-6 structure
Product Name:tert-butyl 3-(1-phenylcyclopropyl)piperazine-1-carboxylate
CAS No:2229618-72-6
MF:C18H26N2O2
MW:302.411244869232
CID:6243061
PubChem ID:165979114
Update Time:2025-06-08

tert-butyl 3-(1-phenylcyclopropyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-(1-phenylcyclopropyl)piperazine-1-carboxylate
    • 2229618-72-6
    • EN300-1875231
    • Inchi: 1S/C18H26N2O2/c1-17(2,3)22-16(21)20-12-11-19-15(13-20)18(9-10-18)14-7-5-4-6-8-14/h4-8,15,19H,9-13H2,1-3H3
    • InChI Key: KOSRHSLREKUZIK-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCNC(C1)C1(C2C=CC=CC=2)CC1)=O

Computed Properties

  • Exact Mass: 302.199428076g/mol
  • Monoisotopic Mass: 302.199428076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 41.6Ų

tert-butyl 3-(1-phenylcyclopropyl)piperazine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1875231-1g
tert-butyl 3-(1-phenylcyclopropyl)piperazine-1-carboxylate
2229618-72-6
1g
$1357.0 2023-09-18
Enamine
EN300-1875231-5g
tert-butyl 3-(1-phenylcyclopropyl)piperazine-1-carboxylate
2229618-72-6
5g
$3935.0 2023-09-18
Enamine
EN300-1875231-10g
tert-butyl 3-(1-phenylcyclopropyl)piperazine-1-carboxylate
2229618-72-6
10g
$5837.0 2023-09-18
Enamine
EN300-1875231-0.05g
tert-butyl 3-(1-phenylcyclopropyl)piperazine-1-carboxylate
2229618-72-6
0.05g
$1140.0 2023-09-18
Enamine
EN300-1875231-0.1g
tert-butyl 3-(1-phenylcyclopropyl)piperazine-1-carboxylate
2229618-72-6
0.1g
$1195.0 2023-09-18
Enamine
EN300-1875231-0.25g
tert-butyl 3-(1-phenylcyclopropyl)piperazine-1-carboxylate
2229618-72-6
0.25g
$1249.0 2023-09-18
Enamine
EN300-1875231-0.5g
tert-butyl 3-(1-phenylcyclopropyl)piperazine-1-carboxylate
2229618-72-6
0.5g
$1302.0 2023-09-18
Enamine
EN300-1875231-1.0g
tert-butyl 3-(1-phenylcyclopropyl)piperazine-1-carboxylate
2229618-72-6
1g
$1357.0 2023-05-23
Enamine
EN300-1875231-2.5g
tert-butyl 3-(1-phenylcyclopropyl)piperazine-1-carboxylate
2229618-72-6
2.5g
$2660.0 2023-09-18
Enamine
EN300-1875231-5.0g
tert-butyl 3-(1-phenylcyclopropyl)piperazine-1-carboxylate
2229618-72-6
5g
$3935.0 2023-05-23

Additional information on tert-butyl 3-(1-phenylcyclopropyl)piperazine-1-carboxylate

Introduction to tert-butyl 3-(1-phenylcyclopropyl)piperazine-1-carboxylate (CAS No. 2229618-72-6)

tert-butyl 3-(1-phenylcyclopropyl)piperazine-1-carboxylate (CAS No. 2229618-72-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a piperazine ring, and a phenylcyclopropyl moiety. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The tert-butyl group in the compound provides enhanced stability and solubility, which are crucial for drug development. The piperazine ring is a common motif in many pharmaceuticals due to its ability to modulate various biological targets, including neurotransmitter receptors and ion channels. The phenylcyclopropyl moiety adds complexity and specificity to the molecule, potentially enhancing its binding affinity and selectivity for specific receptors.

Recent studies have explored the pharmacological properties of tert-butyl 3-(1-phenylcyclopropyl)piperazine-1-carboxylate. One notable area of research is its potential as a modulator of serotonin receptors, particularly the 5-HT2A receptor. Serotonin receptors play a critical role in various neurological and psychiatric disorders, such as depression, anxiety, and schizophrenia. Preliminary findings suggest that this compound may exhibit potent and selective agonist or antagonist activity at the 5-HT2A receptor, making it a promising candidate for the development of novel therapeutic agents.

In addition to its potential as a serotonin receptor modulator, tert-butyl 3-(1-phenylcyclopropyl)piperazine-1-carboxylate has also been investigated for its effects on other biological targets. For instance, it has shown activity against certain types of G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes. The ability to target multiple receptors with high selectivity could make this compound valuable in the treatment of complex diseases where multiple pathways are dysregulated.

The synthesis of tert-butyl 3-(1-phenylcyclopropyl)piperazine-1-carboxylate has been optimized using modern synthetic techniques, ensuring high yields and purity. The tert-butyl group can be introduced through standard protecting group chemistry, while the phenylcyclopropyl moiety can be synthesized via cyclopropanation reactions. These synthetic strategies not only facilitate large-scale production but also allow for the preparation of structurally related analogs for further optimization.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl 3-(1-phenylcyclopropyl)piperazine-1-carboxylate. Early results from preclinical studies have shown promising outcomes in animal models of depression and anxiety. The compound has demonstrated good oral bioavailability and favorable pharmacokinetic properties, suggesting that it may be suitable for oral administration in humans.

In conclusion, tert-butyl 3-(1-phenylcyclopropyl)piperazine-1-carboxylate (CAS No. 2229618-72-6) is a promising compound with potential applications in the treatment of various neurological and psychiatric disorders. Its unique structural features and pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound may pave the way for new therapeutic approaches in the field of medicinal chemistry.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd